(+)-Copalol
(+)-Copalol
(+)-copalol is a labdane diterpenoid in which the labdane skeleton has double bonds at positions 8(17) and 13 (the latter with E-stereochemistry) and carries a hydroxy group at the terminal C-15 position. It has a role as a metabolite. It is a labdane diterpenoid and a primary alcohol. It is an enantiomer of a (-)-ent-copalol.
Brand Name:
Vulcanchem
CAS No.:
10395-43-4
VCID:
VC0079852
InChI:
InChI=1S/C20H34O/c1-15(11-14-21)7-9-17-16(2)8-10-18-19(3,4)12-6-13-20(17,18)5/h11,17-18,21H,2,6-10,12-14H2,1,3-5H3/b15-11+/t17-,18-,20+/m0/s1
SMILES:
CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C)C
Molecular Formula:
C20H34O
Molecular Weight:
290.5 g/mol
(+)-Copalol
CAS No.: 10395-43-4
Main Products
VCID: VC0079852
Molecular Formula: C20H34O
Molecular Weight: 290.5 g/mol
CAS No. | 10395-43-4 |
---|---|
Product Name | (+)-Copalol |
Molecular Formula | C20H34O |
Molecular Weight | 290.5 g/mol |
IUPAC Name | (E)-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-en-1-ol |
Standard InChI | InChI=1S/C20H34O/c1-15(11-14-21)7-9-17-16(2)8-10-18-19(3,4)12-6-13-20(17,18)5/h11,17-18,21H,2,6-10,12-14H2,1,3-5H3/b15-11+/t17-,18-,20+/m0/s1 |
Standard InChIKey | NERNKRPBSOBEHC-ATPOGHATSA-N |
Isomeric SMILES | C/C(=C\CO)/CC[C@H]1C(=C)CC[C@@H]2[C@@]1(CCCC2(C)C)C |
SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C)C |
Canonical SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C)C |
Description | (+)-copalol is a labdane diterpenoid in which the labdane skeleton has double bonds at positions 8(17) and 13 (the latter with E-stereochemistry) and carries a hydroxy group at the terminal C-15 position. It has a role as a metabolite. It is a labdane diterpenoid and a primary alcohol. It is an enantiomer of a (-)-ent-copalol. |
PubChem Compound | 10401988 |
Last Modified | Nov 11 2021 |
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